Cas no 866131-95-5 (N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea)

• Product Name: N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea
• CAS No: 866131-95-5
• CID: 4662663
• Update Time: 2025-08-02

N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea

Additional information on N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea

N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea (CAS 866131-95-5): Properties, Applications, and Market Insights

N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea (CAS 866131-95-5) is a specialized organic compound with a unique molecular structure that combines cyclohexyl, phenyl, and urea functional groups. This compound has garnered significant attention in recent years due to its potential applications in advanced material science and specialty chemical formulations. The presence of both cyclohexyl and phenyl moieties in its structure contributes to its distinctive physicochemical properties, making it a subject of interest for researchers and industrial applications alike.

The molecular formula of N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea reflects its complex architecture, which includes a urea linkage connecting the aromatic and aliphatic components. This structural feature is particularly relevant in the context of current research trends focusing on hydrogen-bonding interactions and molecular self-assembly – topics that frequently appear in scientific literature and patent applications. The compound's lipophilic character, imparted by the pentylcyclohexyl group, makes it potentially valuable for applications requiring controlled solubility profiles.

Recent studies have explored the potential of urea derivatives like CAS 866131-95-5 in advanced material applications. The compound's ability to form intermolecular hydrogen bonds through its urea functionality aligns with current interests in supramolecular chemistry and smart materials. These properties are particularly relevant to researchers investigating molecular recognition systems or stimuli-responsive materials, which are among the most searched topics in materials science databases.

From a synthetic chemistry perspective, N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea represents an interesting case study in selective N-alkylation and urea formation reactions. The compound's synthesis typically involves the reaction of appropriately substituted phenyl isocyanates with secondary amines, a transformation that has seen numerous methodological improvements in recent years. This synthetic accessibility makes the compound attractive for both academic research and industrial scale-up considerations.

The thermal and chemical stability of CAS 866131-95-5 has become a point of investigation, especially in light of growing interest in high-performance materials that can withstand demanding environmental conditions. Preliminary data suggests that the compound maintains structural integrity across a broad temperature range, a property that aligns with current market demands for thermally stable additives and specialty intermediates in various industrial applications.

In the pharmaceutical research sector, while N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea itself is not a marketed drug, its structural features have drawn attention from medicinal chemists. The compound's urea pharmacophore is frequently encountered in drug discovery programs, particularly in the development of enzyme inhibitors and receptor modulators. This connection to drug discovery makes information about such compounds highly sought after in scientific literature searches.

The commercial availability of CAS 866131-95-5 has increased in recent years, reflecting growing recognition of its potential applications. Suppliers typically offer the compound with high purity specifications, often ≥98%, to meet the demands of research and development activities. Market analysis indicates steady growth in the specialty urea derivatives segment, with compounds like N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea benefiting from this trend.

Environmental and safety considerations for N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea follow standard protocols for handling organic compounds of its class. While comprehensive toxicological data may be limited, proper laboratory practices including the use of personal protective equipment and adequate ventilation are recommended when working with this material. These precautions align with current industry focus on green chemistry principles and laboratory safety – topics that consistently rank high in chemical industry searches.

Future research directions for CAS 866131-95-5 may explore its potential in emerging technologies such as organic electronics or advanced coatings. The compound's combination of aromatic and aliphatic character, along with its hydrogen-bonding capacity, suggests possible applications in molecular electronics or as a functional additive in specialty polymer formulations. These potential applications correspond to current high-interest areas in materials science research and development.

For researchers and industry professionals seeking detailed information about N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea, technical data sheets typically include specifications for appearance (usually white to off-white crystalline powder), melting point, solubility characteristics, and spectroscopic data (including NMR and mass spectra). These parameters are crucial for proper compound identification and application development, addressing common queries from potential users.

The patent landscape surrounding urea derivatives similar to CAS 866131-95-5 shows increasing activity, particularly in areas related to material science applications and specialty chemical formulations. While specific patents covering this exact compound may be limited, the broader class of N,N'-disubstituted ureas continues to attract attention from both academic and industrial researchers worldwide.

Analytical characterization of N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea typically employs standard techniques including high-performance liquid chromatography (HPLC) for purity assessment, infrared spectroscopy for functional group verification, and nuclear magnetic resonance (NMR) for structural confirmation. These analytical methods represent current best practices in chemical characterization and are frequently searched topics among quality control professionals.

Storage recommendations for CAS 866131-95-5 generally advise keeping the compound in tightly sealed containers under ambient conditions, protected from moisture and excessive heat. These storage conditions help maintain the compound's stability over extended periods, addressing common concerns about chemical shelf life and material integrity – practical considerations that often appear in user queries about specialty chemicals.

In conclusion, N-Cyclohexyl-N-methyl-N'-4-(4-pentylcyclohexyl)phenylurea (CAS 866131-95-5) represents an interesting and potentially valuable compound at the intersection of organic chemistry and materials science. Its unique structural features and physicochemical properties make it worthy of continued investigation, particularly in applications that can benefit from its specific molecular characteristics. As research into functional materials and specialty chemicals continues to advance, compounds like this urea derivative are likely to play increasingly important roles in technological developments across multiple industries.